Cas no 14878-43-4 (N~1~,N~2~-Bis(2-aminoethyl)propane-1,2-diamine)

N~1~,N~2~-Bis(2-aminoethyl)propane-1,2-diamine structure
14878-43-4 structure
Product Name:N~1~,N~2~-Bis(2-aminoethyl)propane-1,2-diamine
CAS No:14878-43-4
MF:C7H20N4
MW:160.260500907898
CID:2778502
PubChem ID:13931108
Update Time:2025-04-21

N~1~,N~2~-Bis(2-aminoethyl)propane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • DTXSID90552785
    • SCHEMBL4385746
    • 14878-43-4
    • N~1~,N~2~-Bis(2-aminoethyl)propane-1,2-diamine
    • Inchi: 1S/C7H20N4/c1-7(11-5-3-9)6-10-4-2-8/h7,10-11H,2-6,8-9H2,1H3
    • InChI Key: CQWCZJWYHPCXRK-UHFFFAOYSA-N
    • SMILES: N(CCN)C(C)CNCCN

Computed Properties

  • Exact Mass: 160.16879665Da
  • Monoisotopic Mass: 160.16879665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 76.1Ų
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